Cas no 39924-26-0 (4-Octenal, (Z)- (9CI))
4-Octenal, (Z)- (9CI) structure
Product Name:4-Octenal, (Z)- (9CI)
CAS No:39924-26-0
MF:C8H14O
MW:126.196162700653
CID:322400
PubChem ID:14057672
Update Time:2025-04-19
4-Octenal, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Octenal, (Z)- (9CI)
- oct-4-enal
- (Z)-4-Octenal
- (Z)-Oct-4-enal
- cis-4-Octenal
- oct-4c-enal
- NS00057362
- SCHEMBL172528
- Q27275186
- 39924-26-0
- (4Z)-4-octenal
- C4KL2G22DK
- 4-Octenal, (Z)-
- EINECS 254-701-3
- 4Z-OCTENAL
- DTXSID601317454
- (4Z)-OCT-4-ENAL
- 4-Octenal,(Z)-(9ci)
- 4-Octenal, (4Z)-
- UNII-C4KL2G22DK
-
- Inchi: 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h4-5,8H,2-3,6-7H2,1H3/b5-4-
- InChI Key: ICPZCFJMCZRIPY-PLNGDYQASA-N
- SMILES: O=CCC/C=C\CCC
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2
Experimental Properties
- Density: 0.832
- Boiling Point: 175 ºC
- Flash Point: 51 ºC
- Refractive Index: 1.432
- PSA: 17.07000
- LogP: 2.32180
4-Octenal, (Z)- (9CI) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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